2,4,5-trichloro-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

• IUPAC Name: 2,4,5-trichloro-N-[1-[(3-methoxyphenyl)methyl]-5,6-dimethylbenzimidazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C23H20Cl3N3O3S/c1-13-7-20-23(27-12-29(20)11-15-5-4-6-16(8-15)32-3)22(14(13)2)28-33(30,31)21-10-18(25)17(24)9-19(21)26/h4-10,12,28H,11H2,1-3H3
• InChI Key: LQZDORKFWFFASB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)NS(=O)(=O)C3=CC(=C(C=C3Cl)Cl)Cl)N=CN2CC4=CC(=CC=C4)OC
• Molecular Formula: C23H20Cl3N3O3S
• Molecular Weight: 524.8 g/mol

Description

2,4,5-trichloro-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C23H20Cl3N3O3S and its molecular weight is 524.84. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Benzenesulfonamide derivatives have been synthesized and characterized, showing significant potential for applications in photodynamic therapy, a treatment method for cancer. For example, zinc phthalocyanines substituted with benzenesulfonamide groups have demonstrated high singlet oxygen quantum yields, making them effective Type II photosensitizers suitable for cancer treatment through photodynamic therapy. These compounds possess good fluorescence properties, appropriate photodegradation quantum yields, and high singlet oxygen quantum yields, indicating their capability as efficient photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Enzyme Inhibition Activities

Sulfonamide derivatives have shown broad antimicrobial activities and inhibition effects on enzymes like carbonic anhydrase. For instance, Schiff bases of Sulfa drugs and their Pd(II), Cu(II) complexes demonstrated antimicrobial activity against various bacteria and showed significant inhibition potency on carbonic anhydrase II and I enzymes, indicating their potential in developing treatments for conditions associated with these enzymes (Alyar et al., 2018).

Antifungal and Anti-HIV Activities

Compounds bearing the benzensulfonamide moiety have also been evaluated for their antifungal and anti-HIV activities. A study synthesized a series of benzensulfonamides with the 1,3,4-oxadiazole moiety, showing promising in vitro antifungal and anti-HIV activities. These findings suggest the potential of benzensulfonamide derivatives in developing therapeutic agents against fungal infections and HIV (Zareef et al., 2007).

Nonlinear Optics Applications

Research on stilbazolium derivatives with benzenesulfonates, including those with different substituents, has revealed their potential for second-order nonlinear optics. These compounds have been synthesized and characterized, showing promising properties for applications in nonlinear optical and electro-optical devices due to their molecular alignment and large second-harmonic generation efficiency (Yang et al., 2005).